1-[(4-Methylphenoxy)acetyl]-4-[4-(methylthio)benzyl]piperazine

• Molecular Formula: C21H26N2O2S
• Molecular Weight: 370.5 g/mol
• IUPAC Name: 2-(4-methylphenoxy)-1-[4-[(4-methylsulfanylphenyl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H26N2O2S/c1-17-3-7-19(8-4-17)25-16-21(24)23-13-11-22(12-14-23)15-18-5-9-20(26-2)10-6-18/h3-10H,11-16H2,1-2H3
• InChI Key: IXJJIWFNYONXJX-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)CC3=CC=C(C=C3)SC

Description

1-[(4-Methylphenoxy)acetyl]-4-[4-(methylthio)benzyl]piperazine, commonly known as MPMB, is a piperazine derivative that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has shown promising results in various scientific research studies, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The exact mechanism of action of MPMB is not fully understood. However, it is believed to act as a partial agonist at dopamine D2 receptors and a serotonin 5-HT1A receptor agonist. It also modulates the activity of the glutamate system, which is involved in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
MPMB has been shown to modulate the levels of various neurotransmitters such as dopamine, serotonin, and glutamate in the brain. It also has antioxidant and anti-inflammatory effects. In addition, it has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of MPMB is its potential therapeutic applications in various neurological and psychiatric disorders. It has also been shown to have low toxicity and minimal side effects in animal models. However, one of the limitations of MPMB is its low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the research on MPMB. One of the areas of interest is its potential use in the treatment of drug addiction and withdrawal symptoms. It has also been suggested that MPMB may have neuroprotective properties and could be used in the treatment of neurodegenerative disorders such as Alzheimer's disease. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of MPMB.

Synthesis Methods

The synthesis of MPMB involves the reaction of 1-(4-methylphenoxy)acetyl chloride with 4-(methylthio)benzylpiperazine in the presence of a base such as triethylamine. The reaction takes place under reflux conditions, and the resulting product is purified using column chromatography. The yield of MPMB obtained using this method is around 70-80%.

Scientific Research Applications

MPMB has been extensively studied for its potential therapeutic applications in various scientific research studies. It has been shown to have antipsychotic, antidepressant, and anxiolytic properties in animal models. MPMB has also been studied for its potential use in the treatment of drug addiction and withdrawal symptoms. In addition, it has been shown to have anti-inflammatory and antioxidant properties.